Cas no 2228269-84-7 (3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol)

• Product Name: 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol
• CAS No: 2228269-84-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 5760882
• PubChem ID: 165764647
• Update Time: 2025-05-26

3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1753987
• 2228269-84-7
• 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol

• Inchi： 1S/C11H17NS/c13-7-3-5-10-8-9-4-1-2-6-11(9)12-10/h8,12-13H,1-7H2
• InChI Key： FAVFWIHBBAPBBI-UHFFFAOYSA-N
• SMILES： SCCCC1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 16.8Ų

Additional information on 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol

Introduction to 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol (CAS No. 2228269-84-7)

3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol (CAS No. 2228269-84-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of indole derivatives, which are well-known for their broad spectrum of biological activities. The presence of a thiol group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol consists of a propane backbone substituted with an indole ring at the 3-position and a thiol group at the 1-position of the indole ring. This configuration imparts specific electronic and steric properties that are critical for its biological interactions. The indole moiety is particularly noteworthy, as it is a core structural unit found in numerous pharmacologically active compounds, including certain neurotransmitters and antineoplastic agents.

Recent advancements in chemical biology have highlighted the importance of indole derivatives in drug discovery. Specifically, compounds containing the tetrahydro-1H-indole scaffold have been extensively studied for their potential in modulating various biological pathways. For instance, derivatives of tetrahydroindole have shown promise in the development of drugs targeting neurological disorders and cancer. The thiol group in 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol further enhances its utility as a synthetic intermediate, enabling the facile introduction of additional functional groups through nucleophilic substitution reactions.

In the context of medicinal chemistry, the reactivity of the thiol group makes this compound particularly useful for constructing complex molecules via cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in modern drug synthesis, allowing for the efficient construction of biaryl structures that are prevalent in many therapeutic agents. Additionally, the thiol group can participate in disulfide bond formation, which is a common strategy in stabilizing protein-protein interactions and designing targeted drug delivery systems.

Current research efforts are focused on exploring the pharmacological potential of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol and its derivatives. Studies have begun to unravel its interaction with specific biological targets, including enzymes and receptors implicated in metabolic diseases and inflammation. The indole ring's ability to engage with aromatic hydrophobic pockets in proteins suggests that this compound may exhibit inhibitory effects on various therapeutic targets. Preliminary computational studies have also indicated that modifications to the propane backbone could enhance binding affinity and selectivity.

The synthesis of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the tetrahydroindole scaffold followed by thiolation at the 2-position. Advances in catalytic methods have enabled more efficient synthetic routes, reducing reliance on hazardous reagents and improving sustainability. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining or enhancing synthetic efficiency.

From a commercial perspective, 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol represents an attractive candidate for further development due to its versatility as a building block. Pharmaceutical companies are increasingly seeking novel intermediates that can be rapidly incorporated into lead compounds without extensive modifications. The compound's compatibility with modern synthetic methodologies makes it a valuable asset in drug discovery pipelines. Additionally, its unique structural features offer opportunities for designing next-generation therapeutics with improved pharmacokinetic profiles.

The future direction of research on 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propane-1-thiol is likely to be shaped by interdisciplinary collaborations between chemists and biologists. Understanding how this compound interacts with biological systems at a molecular level will be crucial for translating its chemical properties into tangible therapeutic benefits. As high-throughput screening technologies continue to evolve, compounds like this one will be rapidly tested against large libraries of biological targets to identify new drug candidates.

In summary,3-(4,5,6,7-tetrahydro-1H-indol-2-yloperatepane-propanethiol (CAS No. 2228269847) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and reactivity make it a valuable intermediate in drug synthesis，while its biological relevance underscores its importance as a target for further research。As scientific understanding advances，this compound is poised to play an increasingly important role in the development of innovative therapies.